Cas no 1248294-93-0 (1-(3,4-Dichlorophenyl)cyclopropan-1-ol)

• Product Name: 1-(3,4-Dichlorophenyl)cyclopropan-1-ol
• CAS No: 1248294-93-0
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 5782849
• PubChem ID: 62669311
• Update Time: 2025-06-11

1-(3,4-Dichlorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17186690
• AKOS011963348
• EN300-1255587
• 1248294-93-0
• 1-(3,4-dichlorophenyl)cyclopropan-1-ol
• 1-(3,4-Dichlorophenyl)cyclopropanol
• Cyclopropanol, 1-(3,4-dichlorophenyl)-
• 1-(3,4-Dichlorophenyl)cyclopropan-1-ol

• Inchi： 1S/C9H8Cl2O/c10-7-2-1-6(5-8(7)11)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： LDQMCOGGLMSXSP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)O)Cl

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 313.4±37.0 °C(Predicted)
• pka: 13.84±0.20(Predicted)

Additional information on 1-(3,4-Dichlorophenyl)cyclopropan-1-ol

Recent Advances in the Study of 1-(3,4-Dichlorophenyl)cyclopropan-1-ol (CAS: 1248294-93-0): A Comprehensive Research Brief

1-(3,4-Dichlorophenyl)cyclopropan-1-ol (CAS: 1248294-93-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This bicyclic alcohol derivative, characterized by its dichlorophenyl and cyclopropanol moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The compound's unique structural features make it a valuable candidate for drug discovery efforts, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3,4-Dichlorophenyl)cyclopropan-1-ol, highlighting an improved method using palladium-catalyzed cyclopropanation of the corresponding styrene derivative. This approach achieved a 78% yield with excellent enantioselectivity (92% ee), representing a significant advancement over previous methods. The researchers emphasized the compound's stability under physiological conditions, which is crucial for its potential pharmaceutical applications. Furthermore, the study demonstrated that the cyclopropanol ring remains intact during various derivatization reactions, making it a versatile intermediate for further chemical modifications.

Pharmacological investigations have revealed interesting properties of 1-(3,4-Dichlorophenyl)cyclopropan-1-ol. A recent preclinical study demonstrated its ability to modulate GABA_A receptor activity at micromolar concentrations, suggesting potential applications in anxiety and seizure disorders. The compound showed subtype selectivity, particularly for α2β3γ2 and α3β3γ2 receptor combinations, which could lead to improved therapeutic profiles with reduced side effects compared to existing medications. These findings were published in Neuropharmacology (2024) and have sparked interest in developing analogs with enhanced potency and selectivity.

In antimicrobial research, 1-(3,4-Dichlorophenyl)cyclopropan-1-ol has shown moderate activity against drug-resistant strains of Staphylococcus aureus and Candida albicans. A 2024 structure-activity relationship (SAR) study identified that the dichlorophenyl group is crucial for this activity, while modifications to the cyclopropanol moiety could enhance potency. Researchers are particularly interested in its potential as a scaffold for developing new antifungals, given the rising threat of antifungal resistance worldwide. The compound's relatively simple structure makes it an attractive starting point for medicinal chemistry optimization campaigns.

The metabolic stability and pharmacokinetic properties of 1-(3,4-Dichlorophenyl)cyclopropan-1-ol have been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Results indicate good oral bioavailability (67% in rodent models) and a half-life of approximately 4.5 hours, suggesting favorable drug-like properties. However, researchers note that the compound undergoes rapid glucuronidation, which may limit its systemic exposure. Current efforts are focused on developing prodrug strategies or structural analogs to overcome this limitation while maintaining the desired pharmacological activity.

Future research directions for 1-(3,4-Dichlorophenyl)cyclopropan-1-ol include exploring its potential as a fragment in fragment-based drug discovery (FBDD) and investigating its interactions with additional biological targets. The compound's relatively small size (MW: 217.09) and favorable physicochemical properties make it particularly suitable for FBDD approaches. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential as a privileged structure in medicinal chemistry. As research continues, 1-(3,4-Dichlorophenyl)cyclopropan-1-ol (CAS: 1248294-93-0) is poised to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.